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Compound of Interest

Compound Name: 4-(Hydroxymethyl)piperidin-3-ol

CAS No.: 220218-57-5

Cat. No.: B3116907

Get Quote

Executive Summary & Compound Identity
IUPAC Name: (3R,4S)-4-(Hydroxymethyl)piperidin-3-ol (racemic or enantiopure)[1]

Common Name:cis-4-Hydroxymethyl-3-piperidinol[1][2]

CAS Number: 21492-03-5 (cis-free base), 955028-05-4 (cis-HCl salt)[1]

Molecular Formula:

[3][4]

Molecular Weight: 131.17 g/mol [2][3]

Stereochemical Context
The piperidine ring adopts a chair conformation.[2] In the cis-isomer, the relationship between

the hydroxyl group at C3 and the hydroxymethyl group at C4 is crucial. Typically, the bulky

hydroxymethyl group prefers the equatorial position, forcing the C3-hydroxyl into an axial or

equatorial position depending on hydrogen bonding networks.[1]
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Cis:

Hz (Axial-Equatorial or Equatorial-Axial coupling).[1]

Trans:

Hz (Axial-Axial coupling).[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][5][6][7]
Sample Preparation Protocols

Solvent: Deuterium Oxide (

) is preferred for the HCl salt to prevent signal overlap from exchangeable protons.[2]
Methanol-

(

) is suitable for the free base.[2]

pH Adjustment: For the free base in

, add 1-2 drops of

to ensure the amine is deprotonated, sharpening the

-proton signals.[1]

Reference: Trimethylsilylpropanoic acid (TSP) or residual solvent peak (

: 4.79 ppm,

: 3.31 ppm).

H NMR Data (400 MHz, )
Note: Chemical shifts are representative of the HCl salt form. For free base, shifts generally

move upfield by 0.2–0.5 ppm.[1]
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

H3 3.95 - 4.05 ddd / m -

Deshielded by

geminal -OH.[1]

[2] Multiplicity

reflects coupling

to H2ax, H2eq,

and H4.[2]

H4 1.85 - 1.95 m -

Methine proton.

[1][2] Shielded

relative to H3.

H2 (eq) 3.35 - 3.45 dd

-proton to

Nitrogen.[1]

Equatorial

protons typically

downfield of

axial.[2]

H2 (ax) 2.90 - 3.00 dd

-proton to

Nitrogen.[1]

Large axial-axial

coupling to H3 if

H3 is axial.[1][2]

H6 (eq) 3.30 - 3.40 d -proton to

Nitrogen.[1][2]

H6 (ax) 2.85 - 2.95 td -proton to

Nitrogen.[1]

CH

OH
3.55 - 3.65 d / m

Diastereotopic

methylene

protons adjacent

to oxygen.[1][2]
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H5 (eq) 1.70 - 1.80 m - -proton ring

methylene.[1][2]

H5 (ax) 1.50 - 1.60 m - -proton ring

methylene.[1][2]

Stereochemical Validation (The "Cis" Signature): To confirm the cis-configuration, examine the

coupling between H3 and H4.[2]

If

Hz, the protons are gauche (eq-ax or ax-eq), confirming cis.[1]

If

Hz, the protons are anti-periplanar (ax-ax), indicating trans.[1]

C NMR Data (100 MHz, )
Position (ppm) Type Assignment Logic

C3 66.5 - 68.0 CH
Carbinol carbon

(attached to OH).[1][2]

CH

OH
60.5 - 62.0 CH Primary alcohol

carbon.[1][2]

C2 48.0 - 50.0 CH -carbon to amine,

to hydroxyl.[1][2]

C6 44.0 - 46.0 CH
-carbon to amine.[1][2]

C4 38.0 - 40.0 CH
Methine branching

point.[1][2]

C5 24.0 - 26.0 CH Ring methylene (most

shielded).[1][2]
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Mass Spectrometry (MS)[1]
Ionization & Molecular Ion[2]

Method: Electrospray Ionization (ESI) in Positive Mode (

).[2]

Molecular Ion:

Da[1][4]

Da (common in glass capillaries)[1]

Da (dimer formation at high concentrations)[1]

Fragmentation Pattern (MS/MS or EI)
The fragmentation follows a predictable pathway dominated by the stability of the iminium ion

and dehydration.[2]

Dehydration (

): Loss of water from the secondary alcohol (C3) or primary alcohol.[2]

Hydroxymethyl Loss (

): Cleavage of the

side chain.[2]

Ring Cleavage (RDA-type): Retro-Diels-Alder type fragmentation is common in piperidines,

often generating fragments at

82 or 83.[1][2]

Fragmentation Workflow Diagram
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[M+H]+ 
 m/z 132

[M - H2O]+ 
 m/z 114 

 (Dehydration)

- H2O (18 Da)

[M - CH2OH]+ 
 m/z 101 

 (Side Chain Loss)

- CH2OH (31 Da)

Tetrahydropyridine Ion 
 m/z 82-83

Ring Cleavage

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for 4-(Hydroxymethyl)piperidin-3-ol.

Infrared Spectroscopy (IR)[1][5]
Sample Preparation[1][2]

Method: ATR (Attenuated Total Reflectance) on neat solid/oil or KBr pellet.[2]

State: The free base is often a viscous oil or low-melting solid; the HCl salt is a crystalline

solid.[2]

Key Absorption Bands[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3116907/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-characterization-of-4-hydroxymethyl-piperidin-3-ol
https://www.benchchem.com/product/b3116907/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-4-hydroxymethyl-piperidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3116907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm

)
Intensity Vibrational Mode Diagnostic Value

3200 - 3400 Broad, Strong O-H and N-H Stretch

Overlapping bands

typical of amino

alcohols.[1] H-bonding

broadens this region

significantly.[1][2]

2850 - 2950 Medium
C-H Stretch (

)

Alkyl backbone (CH

and CH

).[1][2]

1580 - 1650 Medium N-H Bend
Scissoring vibration of

the secondary amine.

1050 - 1100 Strong C-O Stretch

Characteristic of

primary (

-OH) and secondary

(CH-OH) alcohols.[1]

[2]

Structural Elucidation Workflow
To confirm the identity and stereochemistry of a synthesized batch, follow this logic gate:
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Unknown Sample

1. Mass Spec (ESI+)

m/z = 132?

2. 1H NMR (D2O)

Yes

Check J(3,4)

J < 5 Hz: 
 CIS Isomer

Small J

J > 9 Hz: 
 TRANS Isomer

Large J

Click to download full resolution via product page

Caption: Logic flow for confirming structure and stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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